Cas no 1392213-90-9 (Boc-(+/-)-trans-4-(6-methoxy-3-pyridinyl)-pyrrolidine-3-carboxylic Acid)

• Product Name: Boc-(+/-)-trans-4-(6-methoxy-3-pyridinyl)-pyrrolidine-3-carboxylic Acid
• CAS No: 1392213-90-9
• MF: C₁₆H₂₂N₂O₅
• MW: 322.356284618378
• MDL: MFCD06659321
• CID: 5053219
• Update Time: 2023-11-22

Boc-(+/-)-trans-4-(6-methoxy-3-pyridinyl)-pyrrolidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• BOC-(+/-)-TRANS-4-(6-METHOXY-3-PYRIDINYL)-PYRROLIDINE-3-CARBOXYLIC ACID
• (3S,4R)-4-(6-methoxypyridin-3-yl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• Boc-( })-trans-4-(6-methoxy-3-pyridinyl)pyrrolidine-3-carboxylic acid
• ( })-trans-1-(t-Butoxycarbonyl)-4-(6-methoxy-3-pyridinyl)pyrrolidine-3-carboxylic acid
• (3S,4R)-1-(TERT-BUTOXYCARBONYL)-4-(6-METHOXYPYRIDIN-3-YL)PYRROLIDINE-3-CARBOXYLIC ACID
• Boc-(+/-)-trans-4-(6-methoxy-3-pyridinyl)-pyrrolidine-3-carboxylic Acid

• MDL： MFCD06659321
• Inchi： 1S/C16H22N2O5/c1-16(2,3)23-15(21)18-8-11(12(9-18)14(19)20)10-5-6-13(22-4)17-7-10/h5-7,11-12H,8-9H2,1-4H3,(H,19,20)/t11-,12+/m0/s1
• InChI Key： BUTPQNIUYIYVTA-NWDGAFQWSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H](C(=O)O)[C@H](C2C=NC(=CC=2)OC)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 448
• XLogP3: 1.4
• Topological Polar Surface Area: 89

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 475.5±45.0 °C at 760 mmHg
• Flash Point: 241.4±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Boc-(+/-)-trans-4-(6-methoxy-3-pyridinyl)-pyrrolidine-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines